Cas no 54978-07-3 (1-Naphthalenecarbonyl chloride, 3-nitro-)

• Product Name: 1-Naphthalenecarbonyl chloride, 3-nitro-
• CAS No: 54978-07-3
• MF: C₁₁H₆ClNO₃
• MW: 235.623241901398
• CID: 353162
• PubChem ID: 10657422
• Update Time: 2025-04-19

1-Naphthalenecarbonyl chloride, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonyl chloride, 3-nitro-
• 3-nitronaphthalene-1-carbonyl chloride
• 3-nitro-napthalene-1-carbonyl chloride
• SCHEMBL2084623
• 54978-07-3
• FT-0707717
• 3-nitro-1-naphthoyl chloride
• DTXSID20443132
• RFRSUKFPJGOBSS-UHFFFAOYSA-N

• Inchi： 1S/C11H6ClNO3/c12-11(14)10-6-8(13(15)16)5-7-3-1-2-4-9(7)10/h1-6H
• InChI Key： RFRSUKFPJGOBSS-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=C2C=CC=CC2=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 235.00368
• Monoisotopic Mass: 235.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21